Cas no 1798624-11-9 (3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide
• CAS No: 1798624-11-9
• MF: C₁₈H₂₃N₃O₃S₂
• MW: 393.523521661758
• CID: 5375259
• Update Time: 2025-06-20

3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)-N-[[1-(2-thiazolyl)-2-pyrrolidinyl]methyl]benzenepropanamide
• 3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide

• Inchi： 1S/C18H23N3O3S2/c1-26(23,24)16-7-4-14(5-8-16)6-9-17(22)20-13-15-3-2-11-21(15)18-19-10-12-25-18/h4-5,7-8,10,12,15H,2-3,6,9,11,13H2,1H3,(H,20,22)
• InChI Key： VNILXLXCGFQOOV-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2CCCN2C2=NC=CS2)=O)=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.66±0.46(Predicted)

Additional information on 3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide

Introduction to 3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide (CAS No. 1798624-11-9)

3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1798624-11-9, represents a convergence of heterocyclic chemistry and medicinal innovation. The molecular framework incorporates a 4-methanesulfonylphenyl moiety, which is known for its ability to enhance binding affinity and metabolic stability, alongside a 1-(1,3-thiazol-2-yl)pyrrolidin-2-yl substituent that introduces a rich scaffold for further functionalization. Such structural elements are frequently explored in the development of novel therapeutic agents targeting various disease pathways.

The significance of this compound lies in its potential applications within the realm of drug discovery. The presence of the thiazole ring, a core structure in numerous bioactive molecules, suggests possible interactions with biological targets such as enzymes and receptors. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a promising candidate for further investigation. Additionally, the pyrrolidine moiety contributes to the molecule's solubility and bioavailability, critical factors in drug formulation and delivery.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize structures like 3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide for improved efficacy. Techniques such as molecular docking and virtual screening have been employed to identify potential binding interactions with key therapeutic targets. For instance, studies suggest that the 4-methanesulfonylphenyl group may interact with protease enzymes, which are often implicated in pathological processes such as inflammation and cancer progression. This hypothesis aligns with emerging research indicating that sulfonamide derivatives exhibit inhibitory effects on such enzymes.

The 1-(1,3-thiazol-2-yl)pyrrolidin-2-yl segment further enriches the compound's pharmacophoric potential by introducing conformational flexibility. This feature is particularly valuable in drug design, as it allows the molecule to adopt multiple orientations that maximize interactions with biological targets. Comparative studies have shown that pyrrolidine-containing compounds often exhibit enhanced binding affinities due to their ability to form hydrogen bonds and hydrophobic interactions with receptor sites. The integration of these motifs into 3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide thus positions it as a versatile scaffold for medicinal chemists.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it may possess inhibitory activity against certain kinases and transcription factors involved in cell proliferation and survival. The thiazole ring, in particular, has been identified as a key pharmacophore in several kinase inhibitors, underscoring its importance in modulating signaling pathways relevant to cancer therapy. Furthermore, the sulfonamide group may contribute to metabolic stability by resisting hydrolysis under physiological conditions, ensuring prolonged biological activity.

The synthesis of 3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step reactions requiring precise control over reaction conditions to achieve high yields and purity. Recent methodologies employing transition metal catalysis have shown promise in streamlining these processes while maintaining high selectivity. For example, palladium-catalyzed cross-coupling reactions can be utilized to construct the pyrrolidine-thiazole linkage efficiently.

As interest in targeted therapies grows, compounds like 3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide are being evaluated for their potential in precision medicine applications. The ability of thiazole derivatives to modulate specific biological pathways makes them attractive candidates for personalized treatment strategies. Ongoing research aims to identify patients who may benefit most from such agents by correlating genetic markers with response profiles.

The development of novel drug candidates is not without challenges; issues such as solubility, toxicity, and dosing must be carefully addressed before clinical translation can occur. However, advances in biophysical techniques have facilitated better understanding of how these factors influence drug performance. For instance, computational modeling can predict how modifications to the 4-methanesulfonylphenyl group might improve solubility while preserving bioactivity—a critical balance in drug design.

The future direction of research on 3-(4-methanesulfonylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide will likely focus on expanding its therapeutic applications through structure-based drug design (SBDD). By leveraging insights from high-throughput screening and structural biology data sets researchers can refine this compound into a lead candidate for further preclinical development or clinical trials if promising results emerge from initial investigations.